molecular formula C16H18N2 B8312493 1,3-Diphenylpiperizine

1,3-Diphenylpiperizine

Cat. No. B8312493
M. Wt: 238.33 g/mol
InChI Key: BVTCSTBPKNHKQA-UHFFFAOYSA-N
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Description

1,3-Diphenylpiperizine is a useful research compound. Its molecular formula is C16H18N2 and its molecular weight is 238.33 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C16H18N2

Molecular Weight

238.33 g/mol

IUPAC Name

1,3-diphenylpiperazine

InChI

InChI=1S/C16H18N2/c1-3-7-14(8-4-1)16-13-18(12-11-17-16)15-9-5-2-6-10-15/h1-10,16-17H,11-13H2

InChI Key

BVTCSTBPKNHKQA-UHFFFAOYSA-N

Canonical SMILES

C1CN(CC(N1)C2=CC=CC=C2)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of benzyl 2,4-diphenylpiperazine-1-carboxylate (0.17 g, 0.45 mmol) and 5% Pd on carbon (0.1 g) in tetrahydrofuran/methanol 5:1 (10 mL) was stirred under hydrogen (1 atm) for 4.5 hours. The reaction was filtered through celite and concentrated to give the title compound 1,3-diphenylpiperizine (0.10 g, 93% yield) as an oil. MS (EI) for C16H18N2: 239 (MH+).
Name
benzyl 2,4-diphenylpiperazine-1-carboxylate
Quantity
0.17 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran methanol
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.1 g
Type
catalyst
Reaction Step One

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